Cas no 898411-38-6 (4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide)

• Product Name: 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide
• CAS No: 898411-38-6
• MF: C₂₂H₁₉N₃O₄S₂
• MW: 453.533962488174
• CID: 5481792
• Update Time: 2025-10-20

4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[(4-methoxyphenyl)sulfonyl]amino]-N-(2-methyl-5-benzothiazolyl)-
• 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

• Inchi： 1S/C22H19N3O4S2/c1-14-23-20-13-17(7-12-21(20)30-14)24-22(26)15-3-5-16(6-4-15)25-31(27,28)19-10-8-18(29-2)9-11-19/h3-13,25H,1-2H3,(H,24,26)
• InChI Key： GPNARKYFETVSCB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC(C)=NC2=C1)(=O)C1=CC=C(NS(C2=CC=C(OC)C=C2)(=O)=O)C=C1

Additional information on 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide

Comprehensive Overview of 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 898411-38-6)

The compound 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide (CAS No. 898411-38-6) is a sulfonamide-derived small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a methoxybenzenesulfonamido group linked to a benzothiazole core, has drawn attention for its possible applications in kinase inhibition and cancer therapeutics. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new avenues for targeted therapy.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine. The compound’s benzamide moiety and sulfonamide linkage make it a candidate for modulating protein-protein interactions (PPIs), a hot topic in biochemical research. Given the growing interest in AI-driven drug design, computational studies on 898411-38-6 could provide insights into its binding affinity and selectivity against specific biological targets.

From a synthetic chemistry perspective, the preparation of 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are critical for researchers exploring high-throughput screening (HTS) libraries. The compound’s solubility and stability under physiological conditions are also key factors being investigated, as they influence its bioavailability and pharmacokinetic profile.

The rise of personalized medicine has increased scrutiny on novel chemical entities (NCEs) like 898411-38-6. Its potential role in signal transduction pathways aligns with current trends in oncology research, where tyrosine kinase inhibitors (TKIs) dominate the market. Additionally, its low molecular weight and drug-like properties make it a promising candidate for fragment-based drug discovery (FBDD).

Environmental and green chemistry considerations are also relevant when discussing 4-(4-methoxybenzenesulfonamido)-N-(2-methyl-1,3-benzothiazol-5-yl)benzamide. Researchers are optimizing its synthesis to reduce hazardous waste, aligning with the Principles of Green Chemistry. This approach not only enhances sustainability but also improves the compound’s scalability for industrial applications.

In summary, CAS No. 898411-38-6 represents a compelling subject for medicinal chemists and biologists alike. Its dual functionality as a sulfonamide and benzamide derivative positions it at the intersection of drug development and mechanistic studies. As the scientific community continues to explore its therapeutic potential, this compound may soon emerge as a key player in next-generation therapeutics.